Cas no 26248-28-2 (Naphthalenesulfonyl chloride, dibutyl-)

• Product Name: Naphthalenesulfonyl chloride, dibutyl-
• CAS No: 26248-28-2
• MF: C₁₈H₂₃ClO₂S
• MW: 338.892023324966
• CID: 238390
• PubChem ID: 71357743
• Update Time: 2025-04-19

Naphthalenesulfonyl chloride, dibutyl- Chemical and Physical Properties

Names and Identifiers

• Naphthalenesulfonyl chloride, dibutyl-
• 2,3-dibutylnaphthalene-1-sulfonyl chloride
• 26248-28-2
• DTXSID30781794

• Inchi： 1S/C18H23ClO2S/c1-3-5-9-14-13-15-10-7-8-12-17(15)18(22(19,20)21)16(14)11-6-4-2/h7-8,10,12-13H,3-6,9,11H2,1-2H3
• InChI Key： GMGHCEFKBGBZFD-UHFFFAOYSA-N
• SMILES： ClS(C1=C2C=CC=CC2=CC(CCCC)=C1CCCC)(=O)=O

Computed Properties

• Exact Mass: 338.11089
• Monoisotopic Mass: 338.1107288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14